Cas no 23909-16-2 (3-(benzylthio)-1-propanamine)

3-(benzylthio)-1-propanamine structure
3-(benzylthio)-1-propanamine structure
Product Name:3-(benzylthio)-1-propanamine
CAS No:23909-16-2
MF:C10H15NS
MW:181.29780125618
CID:1415597
PubChem ID:14852303
Update Time:2025-04-20

3-(benzylthio)-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • 3-(benzylsulfanyl)propan-1-amine
    • 3-benzylsulfanylpropan-1-amine
    • 3-(benzylthio)-1-propanamine(SALTDATA: FREE)
    • AKOS000176194
    • SCHEMBL10435945
    • 23909-16-2
    • 3-(BENZYLTHIO)-1-PROPANAMINE
    • DTXSID40564712
    • DB-203844
    • 3-(Benzylthio)propan-1-amine
    • 3-(benzylthio)-1-propanamine
    • MDL: MFCD09936479
    • Inchi: 1S/C10H15NS/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9,11H2
    • InChI Key: BPPMAWGRHJLFQK-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)CCCN

Computed Properties

  • Exact Mass: 181.09265
  • Monoisotopic Mass: 181.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02

3-(benzylthio)-1-propanamine Security Information

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